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Compound of Interest

Compound Name: 1-Bromoundecane

Cat. No.: B050512 Get Quote

An In-depth Technical Guide to the Safe Handling of 1-Bromoundecane

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Bromoundecane (CAS No. 693-67-4), also known as undecyl bromide, is a linear alkyl

halide with the molecular formula C₁₁H₂₃Br.[1][2] It serves as a versatile intermediate in organic

synthesis, particularly in the formation of Grignard reagents and for nucleophilic substitution

reactions to introduce the undecyl group into molecules.[2][3] Its application is prevalent in the

pharmaceutical and fine chemical industries.[2] This guide provides a comprehensive overview

of the safety and handling procedures necessary for the responsible use of 1-Bromoundecane
in a laboratory setting.

Hazard Identification and Classification
1-Bromoundecane is classified as a hazardous substance. The primary hazards are skin

irritation, serious eye irritation, and potential respiratory irritation.[1][4] It is also a combustible

liquid and should be handled with appropriate precautions.[2][5]

GHS Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

the following classification for 1-Bromoundecane:
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2
H315: Causes skin irritation[1]

[4]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[1][4]

Specific target organ toxicity —

Single exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation[1][6]

Acute Inhalation Toxicity -

Vapors
4 Harmful if inhaled[4]

Signal Word: Warning[1][4]

Pictograms:

alt text

Physical and Chemical Properties
A summary of the key physical and chemical properties of 1-Bromoundecane is provided in

the table below. This data is essential for understanding its behavior under various laboratory

conditions.
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Property Value

Molecular Formula C₁₁H₂₃Br[1][2][3][5]

Molecular Weight 235.20 g/mol [1][2][3]

Appearance Colorless to yellowish liquid[1][2]

Odor Odorless[4]

Melting Point -9 °C (15.8 °F)[3][4][5][7]

Boiling Point
137-138 °C (278.6-280.4 °F) at 18 mmHg[3][4]

[7]

259.1 °C at 760 mmHg[5]

Density 1.054 g/mL at 25 °C[3][7]

Vapor Density 8.2 (vs air)[3][5][7]

Flash Point > 110 °C (> 230 °F)[4]

113 °C (235.4 °F) - closed cup[7][8]

Solubility
Insoluble in water; soluble in organic solvents

like ethers and alcohols.[2]

Refractive Index n20/D 1.457 (lit.)[3][7]

Toxicological Information
Detailed toxicological data for 1-Bromoundecane is limited. Most safety data sheets indicate

that specific values for acute toxicity (oral, dermal, inhalation), carcinogenicity, mutagenicity,

and reproductive toxicity are not available.[9] However, the available information indicates it is

an irritant.[1][4] The lack of comprehensive data necessitates handling it with care, assuming a

degree of unknown toxicity.
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Toxicological Endpoint Data

Acute Oral Toxicity (LD50) No data available[9]

Acute Dermal Toxicity (LD50) No data available[9]

Acute Inhalation Toxicity Category 4; Harmful if inhaled.[4]

Skin Corrosion/Irritation Causes skin irritation.[1][4]

Serious Eye Damage/Irritation Causes serious eye irritation.[1][4]

Respiratory or Skin Sensitization No data available[9]

Germ Cell Mutagenicity No data available[9]

Carcinogenicity No data available[9]

Reproductive Toxicity No data available[9]

STOT-Single Exposure May cause respiratory irritation.[1][6]

STOT-Repeated Exposure No data available[9]

Aspiration Hazard No data available[9]

Experimental Protocols: Safe Handling and Storage
Adherence to strict protocols is crucial for minimizing exposure and ensuring safety when

working with 1-Bromoundecane.

Engineering Controls
Ventilation: All handling of 1-Bromoundecane should be conducted in a well-ventilated area.

A laboratory fume hood is the most appropriate form of local exhaust ventilation.[9][10]

Eyewash and Safety Shower: Ensure that an eyewash station and safety shower are readily

accessible in the immediate work area.[11][12]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 1-Bromoundecane:
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Body Part PPE Recommendation Rationale

Eyes/Face

Chemical safety goggles with

side-shields (conforming to EN

166 or NIOSH standards). A

face shield should be worn if

there is a significant risk of

splashing.[4][9][10]

To protect against serious eye

irritation from splashes or

vapors.[1][4]

Hands

Chemical-resistant, impervious

gloves (e.g., Nitrile rubber).

Gloves must be inspected for

integrity before each use.[9]

[13]

To prevent skin contact and

irritation.[1][4]

Body

A flame-retardant lab coat or

impervious protective clothing.

[9][10]

To protect against skin

exposure from splashes and

spills.[10]

Respiratory

Respiratory protection is not

typically required under normal

use conditions with adequate

engineering controls (fume

hood).[4] If ventilation is

inadequate or in the event of a

large spill, a NIOSH-approved

respirator with an organic

vapor cartridge should be

used.[9][10]

To prevent inhalation of

vapors, which may cause

respiratory irritation.[1][4][6]

General Handling Protocol
Preparation: Before starting work, review the Safety Data Sheet (SDS) for 1-
Bromoundecane.[12][14] Ensure all necessary PPE is available and in good condition.

Clear the work area of any unnecessary items.[11]

Dispensing:
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Perform all transfers and dispensing of the chemical inside a certified chemical fume hood.

[9][12]

Ground and bond containers when transferring material to prevent static discharge, which

could ignite vapors.[15]

Keep the container tightly closed when not in use to minimize the release of vapors.[4][9]

Heating: If heating is required, use a water bath, heating mantle, or oil bath. Never use an

open flame to heat flammable or combustible liquids.[11]

Hygiene: Avoid contact with skin, eyes, and clothing.[4][9] Do not breathe mist, vapors, or

spray.[4] Wash hands thoroughly with soap and water after handling and before leaving the

laboratory.[4][13]

End of Work: At the end of the work session, securely seal the container of 1-
Bromoundecane and return it to its designated storage location. Clean the work area

thoroughly.[11]

Storage
Conditions: Store in a dry, cool, and well-ventilated place.[4][9] The recommended storage

condition is often a refrigerator.[9]

Container: Keep the container tightly closed to prevent leakage and evaporation.[4][9]

Incompatibilities: Store away from strong oxidizing agents and strong bases, as these can

lead to vigorous reactions.[2][4][9]

Classification: 1-Bromoundecane is classified as a Storage Class 10: Combustible liquids.

[7][8]

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.

First-Aid Measures
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Exposure Route First-Aid Procedure

Inhalation

Remove the victim to fresh air and keep them at

rest in a position comfortable for breathing.[4][9]

If breathing is difficult or if symptoms persist,

seek medical attention.[9] If the person is not

breathing, provide artificial respiration.[4]

Skin Contact

Immediately take off all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes.[4][9] Seek medical

attention if skin irritation develops or persists.[4]

Eye Contact

Immediately rinse the eyes with plenty of water

for at least 15 minutes, also under the eyelids.

[4][9] Remove contact lenses if present and

easy to do so. Continue rinsing.[4] Seek

immediate medical attention.[9]

Ingestion

Rinse the mouth with water. Do NOT induce

vomiting.[9] Never give anything by mouth to an

unconscious person.[9] Call a physician or

Poison Control Center immediately.[9]

Spill Response
Evacuate: Evacuate non-essential personnel from the spill area.[13]

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain: Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,

vermiculite, sand, or earth).[15]

Collect: Carefully sweep or vacuum up the absorbed material and place it into a suitable,

labeled container for chemical waste disposal.[9] Do not use combustible materials like

paper towels to clean up large spills.

Clean: Clean the spill surface thoroughly to remove any residual contamination.[9]
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Environmental Precautions: Prevent the spill from entering drains, water courses, or the soil.

[9]

Fire-Fighting Measures
Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), alcohol-resistant foam, or a

water spray to extinguish the fire.[9] Water jets may be ineffective and could spread the fire.

[16]

Specific Hazards: When heated, 1-Bromoundecane can decompose to produce toxic and

irritating fumes, including carbon oxides and hydrogen bromide gas.[9]

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective gear.[4][9]

Disposal Considerations
All waste materials containing 1-Bromoundecane must be treated as hazardous waste.

Product: Dispose of surplus and non-recyclable solutions through a licensed disposal

company.[13]

Containers: Do not reuse empty containers. Dispose of them as unused product in

accordance with local, state, and federal regulations.[13]

Regulations: All disposal practices must comply with all applicable federal, state, and local

regulations.[17]

Visualizations and Workflows
The following diagrams illustrate key safety workflows and logical relationships for handling 1-
Bromoundecane.
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Safe Handling Workflow for 1-Bromoundecane

1. Preparation

2. Handling

3. Post-Handling

Review SDS

Inspect & Don PPE

Prepare Work Area
(in Fume Hood)

Dispense Chemical

Perform Experiment

Keep Container Closed

Securely Store Chemical

Clean Work Area

Dispose of Waste

Remove PPE & Wash Hands

Click to download full resolution via product page

Caption: A general workflow for the safe handling of 1-Bromoundecane in a laboratory setting.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 13 Tech Support

https://www.benchchem.com/product/b050512?utm_src=pdf-body-img
https://www.benchchem.com/product/b050512?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050512?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Response Decision Tree
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Caption: A decision-making flow chart for responding to spills, exposures, or fires.
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Hazard-Control Relationship Diagram
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Caption: Relationships between the hazards of 1-Bromoundecane and the required protective

measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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